D-Alaninamide, D-phenylalanyl-L-phenylalanyl-L-tyrosyl-D-tryptophyl-L-lysyl-L-valyl-L-phenylalanyl-3-(2-naphthalenyl)-

• IUPAC Name: (2S)-6-amino-N-[(2S)-1-[[(2S)-1-[[(2R)-1-amino-3-naphthalen-2-yl-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]hexanamide
• InChI: InChI=1S/C71H81N11O9/c1-44(2)63(71(91)81-61(39-47-22-10-5-11-23-47)67(87)77-58(64(74)84)41-49-29-32-50-24-12-13-25-51(50)36-49)82-66(86)57(28-16-17-35-72)76-70(90)62(42-52-43-75-56-27-15-14-26-54(52)56)80-69(89)60(40-48-30-33-53(83)34-31-48)79-68(88)59(38-46-20-8-4-9-21-46)78-65(85)55(73)37-45-18-6-3-7-19-45/h3-15,18-27,29-34,36,43-44,55,57-63,75,83H,16-17,28,35,37-42,72-73H2,1-2H3,(H2,74,84)(H,76,90)(H,77,87)(H,78,85)(H,79,88)(H,80,89)(H,81,91)(H,82,86)/t55-,57+,58-,59+,60+,61+,62-,63+/m1/s1
• InChI Key: VPTPBEUWKCLZGU-OOSWLFMASA-N
• Canonical SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC2=CC3=CC=CC=C3C=C2)C(=O)N)NC(=O)C(CCCCN)NC(=O)C(CC4=CNC5=CC=CC=C54)NC(=O)C(CC6=CC=C(C=C6)O)NC(=O)C(CC7=CC=CC=C7)NC(=O)C(CC8=CC=CC=C8)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@H](CC2=CC3=CC=CC=C3C=C2)C(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](CC4=CNC5=CC=CC=C54)NC(=O)[C@H](CC6=CC=C(C=C6)O)NC(=O)[C@H](CC7=CC=CC=C7)NC(=O)[C@@H](CC8=CC=CC=C8)N
• Molecular Formula: C71H81N11O9
• Molecular Weight: 1232.5 g/mol

Description

BIM-23056 is a linear octapeptide that acts as a potent antagonist of somatostatin receptors, specifically targeting somatostatin receptor 3 and somatostatin receptor 5. It has been widely used in scientific research due to its high affinity and selectivity for these receptors .

Scientific Research Applications

BIM-23056 has a wide range of applications in scientific research:

Chemistry: Used as a tool to study peptide synthesis and receptor-ligand interactions.

Biology: Employed in the investigation of somatostatin receptor functions and signaling pathways.

Medicine: Utilized in preclinical studies to explore its potential therapeutic effects on diseases involving somatostatin receptors, such as neuroendocrine tumors.

Industry: Applied in the development of diagnostic assays and therapeutic agents targeting somatostatin receptors

Mechanism of Action

Target of Action: Somatostatin Receptors (sst3 and sst5)

• In particular, BIM 23056 selectively targets sst3 and sst5 receptors . These receptors play a crucial role in modulating various physiological processes.

Biochemical Pathways: Downstream Effects

• Downstream effects may include changes in intracellular calcium ion concentration ([Ca2+]i) and the formation of inositol-1,4,5-trisphosphate (Ins(1,4,5)P3) in cells expressing sst5 receptors .

Biochemical Analysis

Biochemical Properties

BIM 23056 has been identified as a potent and selective antagonist for the somatostatin receptor 5 (sst5) and sst3 . It interacts with these receptors with Ki values of 5.7 (sst5), 10.8 (sst3), and shows less affinity for other somatostatin receptors . The nature of these interactions involves binding to the receptors, thereby inhibiting their function .

Molecular Mechanism

BIM 23056 exerts its effects at the molecular level by binding to the somatostatin receptors, specifically sst5 and sst3 . This binding inhibits the function of these receptors, thereby influencing the biochemical pathways they are involved in .

Preparation Methods

Synthetic Routes and Reaction Conditions: BIM-23056 is synthesized through solid-phase peptide synthesis, a method commonly used for the production of peptides. The synthesis involves the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin. The reaction conditions typically include the use of coupling reagents such as N,N’-diisopropylcarbodiimide and hydroxybenzotriazole to facilitate peptide bond formation. The final product is cleaved from the resin and purified using high-performance liquid chromatography .

Industrial Production Methods: Industrial production of BIM-23056 follows similar synthetic routes but on a larger scale. The process involves automated peptide synthesizers to ensure high yield and purity. The use of advanced purification techniques, such as preparative high-performance liquid chromatography, ensures the removal of impurities and by-products .

Chemical Reactions Analysis

Types of Reactions: BIM-23056 primarily undergoes peptide bond formation and cleavage reactions during its synthesis. It does not typically undergo oxidation, reduction, or substitution reactions under standard conditions.

Common Reagents and Conditions:

Coupling Reagents: N,N’-diisopropylcarbodiimide, hydroxybenzotriazole

Cleavage Reagents: Trifluoroacetic acid, water, triisopropylsilane

Major Products: The major product of the synthesis is the linear octapeptide BIM-23056. During cleavage, side products such as truncated peptides and protecting group remnants may be formed, which are removed during purification .

Comparison with Similar Compounds

BIM-23014: Another somatostatin receptor antagonist with a different receptor selectivity profile.

BIM-23120: A somatostatin receptor agonist with high affinity for somatostatin receptor 2 and somatostatin receptor 5.

Comparison: BIM-23056 is unique in its high selectivity for somatostatin receptor 3 and somatostatin receptor 5, making it a valuable tool for studying these specific receptors. In contrast, BIM-23014 and BIM-23120 have different selectivity profiles, targeting other somatostatin receptor subtypes .